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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the methodologies for producing the

medically significant radionuclide Gold-199 (¹⁹⁹Au) from Platinum-198 (¹⁹⁸Pt). The primary and

most efficient production route involves the neutron activation of enriched ¹⁹⁸Pt targets in a

nuclear reactor, followed by chemical separation to isolate the ¹⁹⁹Au. This document details the

underlying nuclear physics, experimental protocols for irradiation and separation, and presents

key quantitative data in a structured format for ease of comparison and implementation.

Core Principles: The Nuclear Pathway
The production of ¹⁹⁹Au from ¹⁹⁸Pt is a two-step process initiated by neutron capture. A stable

¹⁹⁸Pt nucleus absorbs a thermal neutron, transmuting it into the radioactive isotope ¹⁹⁹Pt. This

is followed by the beta decay of ¹⁹⁹Pt to ¹⁹⁹Au.

The nuclear reactions can be summarized as follows:

¹⁹⁸Pt (n,γ) → ¹⁹⁹Pt

¹⁹⁹Pt → ¹⁹⁹Au + β⁻ + ν̅e

The intermediate isotope, ¹⁹⁹Pt, has a relatively short half-life of 30.8 minutes, which allows for

the subsequent in-growth of the desired ¹⁹⁹Au product.[1][2] The resulting ¹⁹⁹Au has a half-life
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of 3.139 days, making it suitable for various applications in nuclear medicine, including

theranostics.[3][4]

Experimental Protocols
Target Preparation and Irradiation
The production of ¹⁹⁹Au commences with the irradiation of a ¹⁹⁸Pt target with thermal neutrons,

typically within a nuclear reactor. To maximize the yield of ¹⁹⁹Au and minimize radionuclidic

impurities, enriched ¹⁹⁸Pt is the preferred target material.[3]

Materials:

Enriched ¹⁹⁸Pt metal powder or sponge. The natural abundance of ¹⁹⁸Pt is approximately 7.2-

7.36%.[1][5]

High-purity quartz or aluminum vials for encapsulation.

Protocol:

Accurately weigh the enriched ¹⁹⁸Pt target material. Published studies have utilized

quantities ranging from 10 mg to 15.5 mg.[1][6]

Encapsulate the ¹⁹⁸Pt target in a suitable vial (e.g., quartz or aluminum) to ensure

containment during irradiation.

Place the encapsulated target in a nuclear reactor with a known thermal neutron flux. Typical

fluxes used in studies range from 3.5 x 10¹³ to 5 x 10¹³ n·cm⁻²·s⁻¹.[1][6]

Irradiate the target for a predetermined duration. Irradiation times can vary from 12 hours to

21 hours, depending on the desired activity of ¹⁹⁹Au.[1][6]

Following irradiation, allow for a cooling period to let short-lived isotopes decay and for the

¹⁹⁹Pt to decay into ¹⁹⁹Au. A cooling period of at least 10 hours is recommended to maximize

the ¹⁹⁹Au yield from the decay of ¹⁹⁹Pt.[1]

Chemical Separation of Gold-199
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After irradiation and cooling, the ¹⁹⁹Au must be chemically separated from the bulk platinum

target and any other radionuclidic impurities. Various methods have been developed, primarily

focusing on liquid-liquid extraction and chromatography.

2.2.1. Dissolution of the Irradiated Target

Protocol:

Transfer the irradiated platinum target to a hot cell or a shielded fume hood.

Dissolve the platinum target in aqua regia (a mixture of nitric acid and hydrochloric acid).

Evaporate the aqua regia solution to dryness.

Redissolve the residue in distilled water and evaporate to dryness again. This step should be

repeated at least twice to ensure the complete removal of nitric acid.[1]

Finally, dissolve the residue in a suitable concentration of hydrochloric acid (e.g., 0.01 M

HCl) for further processing.[1]

2.2.2. Separation by Liquid-Liquid Extraction (LLX)

This technique utilizes the differential solubility of gold and platinum species in immiscible liquid

phases.

Materials:

Organic extractants such as ethyl acetate, Di-(2-Ethylhexyl) phosphoric acid (HDEHP), or

Trioctylamine (TOA).[6][7]

Aqueous phase (e.g., HNO₃ or aqueous ammonia).[6][7]

Separatory funnel.

General Protocol:

Prepare the dissolved target solution in the appropriate aqueous phase.
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Add the chosen organic extractant to the aqueous solution in a separatory funnel.

Agitate the mixture vigorously to facilitate the transfer of the desired species into the organic

phase.

Allow the two phases to separate.

Collect the organic phase containing the extracted ¹⁹⁹Au.

The ¹⁹⁹Au can then be back-extracted into a fresh aqueous phase if required.

Studies have shown high chemical yields for ¹⁹⁹Au using LLX, with reports of over 99% with

ethyl acetate and over 80% with HDEHP.[6]

2.2.3. Separation by Chromatography

This method relies on the differential adsorption of gold and platinum species onto a solid

stationary phase.

Materials:

Chromatography column.

Stationary phase such as alumina (Al₂O₃) or modified chabazite.[1][7]

Eluent (e.g., 0.01 M HCl).[1]

Protocol:

Pack a chromatography column with the chosen stationary phase.

Condition the column with the appropriate eluent.

Load the dissolved target solution onto the column.

Elute the column with the eluent. The separation is based on the different affinities of gold

and platinum for the stationary phase. In the case of an alumina column with 0.01 M HCl,

¹⁹⁹Au is eluted while platinum is retained.[1]
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Collect the fractions containing the purified ¹⁹⁹Au.

A reported total yield of 85% for ¹⁹⁹Au has been achieved using an alumina column, with

platinum contamination of less than 0.01%.[1]

Quantitative Data
The following tables summarize key quantitative data from various studies on the production of

¹⁹⁹Au from ¹⁹⁸Pt.

Table 1: Nuclear Data for the Production Pathway

Isotope Half-Life Decay Mode
Key Gamma Ray
Energies (keV)

¹⁹⁹Pt 30.8 minutes[2] β⁻ -

¹⁹⁹Au 3.139 days[3][4] β⁻ 158.37, 208.20[8]

Table 2: Irradiation Parameters and Reported Yields

Target Mass
(mg)

Target
Enrichment

Neutron
Flux
(n·cm⁻²·s⁻¹)

Irradiation
Time
(hours)

Reported
Yield/Efficie
ncy

Reference

10
Natural Pt

(7.2% ¹⁹⁸Pt)
5 x 10¹³ 12

85% ¹⁹⁹Au

yield after

separation

[1]

11
Enriched

¹⁹⁸Pt
3.5 x 10¹³ 21.17

>80%

chemical

yield (HDEHP

extraction)

[6]

15.5
Enriched

¹⁹⁸Pt
3.5 x 10¹³ 21.17

>99%

chemical

yield (ethyl

acetate

extraction)

[6]
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Table 3: Chemical Separation Methods and Efficiencies

Separation
Method

Stationary/Org
anic Phase

Eluent/Aqueou
s Phase

Separation
Efficiency/Yiel
d

Reference

Chromatography Alumina (Al₂O₃) 0.01 M HCl

85% ¹⁹⁹Au yield,

<0.01% Pt

contamination

[1]

Chromatography
Modified

Chabazite
-

90 ± 0.54%

elution efficiency
[7]

Liquid-Liquid

Extraction
Ethyl Acetate -

>99% chemical

yield
[6]

Liquid-Liquid

Extraction
HDEHP

Aqueous

Ammonia

>80% chemical

yield
[6]

Liquid-Liquid

Extraction

Trioctylamine

(TOA)
Aqueous HNO₃ - [7]

Quality Control
To ensure the suitability of the produced ¹⁹⁹Au for medical applications, rigorous quality control

is essential. This includes:

Radionuclidic Purity: Determined by gamma-ray spectrometry to identify and quantify any

radioactive impurities. The primary gamma energies for ¹⁹⁹Au are 158.37 keV and 208.20

keV.[8] Common radionuclidic impurities from the irradiation of natural platinum include

¹⁹⁵ᵐPt (T₁/₂ = 4.02 days) and ¹⁹⁷Pt (T₁/₂ = 20 hours).[1]

Radiochemical Purity: Assessed using techniques like paper chromatography to ensure that

the ¹⁹⁹Au is in the desired chemical form.[7]

Chemical Purity: To ensure that there are no harmful chemical contaminants present in the

final product.
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Visualizations
The following diagrams illustrate the key processes in the production of Gold-199 from

Platinum-198.

Nuclear Reaction and Decay Pathway for ¹⁹⁹Au Production

198Pt

199Pt

(n,γ)

199Au

β⁻ decay (T½ = 30.8 min)

Click to download full resolution via product page

Caption: Nuclear reaction pathway for ¹⁹⁹Au production.
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Experimental Workflow for ¹⁹⁹Au Production and Separation

Irradiation Stage

Chemical Separation Stage

Quality Control Stage

1. Enriched ¹⁹⁸Pt Target Preparation

2. Neutron Irradiation in Reactor

3. Cooling and ¹⁹⁹Pt Decay

4. Target Dissolution in Aqua Regia

5. Separation (LLX or Chromatography)

6. ¹⁹⁹Au Purification and Collection

7. Quality Control Analysis

Final ¹⁹⁹Au Product

Click to download full resolution via product page

Caption: Workflow for ¹⁹⁹Au production and separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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